1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine
Overview
Description
The compound “1-(3-Chloro-4-nitrophenyl)ethanone” has a molecular formula of C8H6ClNO3 . Another similar compound, “N-(3-CHLORO-4-NITROPHENYL)ACETAMIDE”, has a CAS Number of 712-33-4 and a molecular weight of 214.61 .
Molecular Structure Analysis
The molecular structure of “1-(3-Chloro-4-nitrophenyl)ethanone” includes elements such as Carbon ©, Hydrogen (H), Chlorine (Cl), Nitrogen (N), and Oxygen (O) .Physical and Chemical Properties Analysis
The compound “1-(3-Chloro-4-nitrophenyl)ethanone” has an average mass of 199.591 Da and a monoisotopic mass of 199.003616 Da .Scientific Research Applications
Synthesis of Amides
1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine plays a crucial role in the synthesis of new amides in medicinal chemistry. Its derivatives are synthesized for potential use in pharmaceuticals, particularly in the development of antileukemic agents such as imatinib. These compounds are pivotal for exploring new treatments in cancer therapy (Koroleva et al., 2011).
Kinetic Studies in Organic Chemistry
The compound is also involved in kinetic studies, providing insights into the reaction mechanisms of secondary amines. These studies are essential for understanding reaction rates and developing efficient synthetic pathways in organic chemistry (Castro et al., 2011).
Cyclization Reactions
It serves as an intermediate in cyclization reactions, which are fundamental processes in the synthesis of various heterocyclic compounds. These reactions are crucial for the creation of diverse pharmaceuticals and agrochemicals (Kushakova et al., 2004).
Photolysis Studies
The compound is also studied in photolysis research, contributing to the understanding of the behavior of chemical compounds under light exposure. This research is relevant in fields like photochemistry and environmental chemistry (Petrushenko et al., 2005).
Crystal Structure Analysis
This compound is also significant in crystallography for analyzing the crystal structures of related compounds. This analysis is key for understanding molecular interactions and designing new materials (Dutkiewicz et al., 2011).
Novel Synthesis Pathways
The compound is used in the development of novel synthesis pathways for heterocyclic compounds, which are central to drug discovery and development (Mouhtaram et al., 1993).
Environmental Chemistry
Its derivatives are investigated in environmental chemistry, particularly in the study of complete oxidation of pollutants in water, contributing to the development of new environmental remediation techniques (Pignatello et al., 1995).
Drug Interaction and Metabolism
Studies have been conducted on the metabolism of derivatives of this compound in the context of drug development and pharmacokinetics, which are critical for ensuring the safety and efficacy of new drugs (Jiang et al., 2007).
Antioxidant and Biological Activities
Research has also been conducted on the antioxidant and biological activities of compounds derived from this compound. Such studies contribute to the discovery of potential therapeutic agents (Tahir et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
1-(3-chloro-4-nitrophenyl)-4-methylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O2/c1-13-4-6-14(7-5-13)9-2-3-11(15(16)17)10(12)8-9/h2-3,8H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCZCFELHFRFZGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40630941 | |
Record name | 1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40630941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1059705-52-0 | |
Record name | 1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40630941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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